Cas no 4308-57-0 (4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(2-methoxyphenyl)-)

4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(2-methoxyphenyl)- structure
4308-57-0 structure
Product name:4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(2-methoxyphenyl)-
CAS No:4308-57-0
MF:C18H16O5
MW:312.316645622253
CID:1515403
PubChem ID:5322103

4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(2-methoxyphenyl)-
    • 5,7-DIMETHOXY-2-(2-METHOXYPHENYL)- 4H-1-BENZOPYRAN-4-ONE
    • 5,7-dimethoxy-2-(2-methoxyphenyl)-4H-chromen-4-one
    • 5,7-dimethoxy-2-(2-methoxyphenyl)chromen-4-one
    • FT-0708753
    • 4308-57-0
    • 5,7,2'-trimethoxyflavone, AldrichCPR
    • LMPK12110130
    • 5,7,2'-Trimethoxyflavone
    • DTXSID20415793
    • IAVDTHSFRQVKKU-UHFFFAOYSA-N
    • 5,7-Dimethoxy-2-(2-methoxyphenyl)-4H-1-benzopyran-4-one
    • DA-05896
    • Inchi: InChI=1S/C18H16O5/c1-20-11-8-16(22-3)18-13(19)10-15(23-17(18)9-11)12-6-4-5-7-14(12)21-2/h4-10H,1-3H3
    • InChI Key: IAVDTHSFRQVKKU-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1C2=CC(=O)C3=C(O2)C=C(C=C3OC)OC

Computed Properties

  • Exact Mass: 312.09978
  • Monoisotopic Mass: 312.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99

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